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Compound of Interest

Compound Name: 1,1'-Bi-2-naphthyl ditosylate

Cat. No.: B146118

Application Note

The tosylation of 1,1'-Bi-2-naphthol (BINOL) is a fundamental transformation in organic
synthesis, converting the hydroxyl groups into excellent leaving groups (tosylates) for
subsequent nucleophilic substitution reactions. This procedure is critical for the synthesis of a
wide range of important chiral ligands, catalysts, and advanced materials. For instance, the
resulting 1,1'-bi-2-naphthyl di-p-toluenesulfonate is a key intermediate in the synthesis of
BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), a renowned privileged ligand in
asymmetric catalysis. The protocol detailed below provides a reliable and efficient method for
the ditosylation of BINOL, adaptable for both racemic and enantiomerically pure forms of the
starting material. This procedure is intended for researchers and scientists in the fields of
organic chemistry, materials science, and drug development.

Experimental Protocol

This protocol outlines the synthesis of 1,1'-bi-2-naphthyl di-p-toluenesulfonate from 1,1'-Bi-2-
naphthol.

Materials

e 1,1'-Bi-2-naphthol (BINOL) (racemic or enantiomerically pure)
o p-Toluenesulfonyl chloride (TsCl)

 Pyridine, anhydrous
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Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCI), 1 M aqueous solution

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na2S04) or magnesium sulfate (MgSOa)

Silica gel for column chromatography
Ethyl acetate (EtOAC)

Hexanes

Equipment

» Round-bottom flask

Magnetic stirrer and stir bar
Ice-water bath

Dropping funnel

Separatory funnel

Rotary evaporator

Apparatus for column chromatography
Standard laboratory glassware

Nitrogen or argon gas inlet

Procedure
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e Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), add 1,1'-Bi-2-naphthol (1.0 eq.). Dissolve the BINOL in anhydrous
dichloromethane (DCM).

o Addition of Base: Add anhydrous pyridine (3.0 eq.) to the solution.
e Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

» Addition of Tosyl Chloride: Slowly add a solution of p-toluenesulfonyl chloride (TsCl) (2.2 - 2.5
eg.) in anhydrous DCM to the cooled reaction mixture over 30 minutes.

e Reaction: Allow the reaction to stir at 0 °C for 1 hour, and then let it warm to room
temperature and stir for an additional 12-24 hours. The progress of the reaction should be
monitored by thin-layer chromatography (TLC).

o Work-up:
o Quench the reaction by adding 1 M aqueous HCI.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with 1 M aqueous HCI, water, saturated aqueous
NaHCOs, and brine.

o Dry the organic layer over anhydrous NazSOa4 or MgSOQOa.
 Purification:

o Filter the drying agent and concentrate the organic solution under reduced pressure using
a rotary evaporator.

o Purify the crude product by column chromatography on silica gel using a mixture of ethyl
acetate and hexanes as the eluent to afford the pure 1,1'-bi-2-naphthy! di-p-
toluenesulfonate as a white solid.

Data Presentation

The following table summarizes the quantitative data for the tosylation of 1,1'-Bi-2-naphthol.
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Parameter Value

Reagents

1,1'-Bi-2-naphthol (BINOL) 1.0 eq.

p-Toluenesulfonyl chloride (TsCl) 2.2-25e€q.

Pyridine 3.0 eq.

Solvent Anhydrous Dichloromethane (DCM)

Reaction Conditions

Temperature

0 °C to Room Temperature

Reaction Time

13 - 25 hours

Product 1,1'-bi-2-naphthyl di-p-toluenesulfonate
Typical Yield > 90%
Visualizations

The following diagrams illustrate the reaction pathway and the experimental workflow.
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Reaction Pathway for the Ditosylation of BINOL

1,1'-Bi-2-naphthol (BINOL) p-Toluenesulfonyl Chloride (TsCl) Pyridine

TsCl, Pyridine

Monotosylated Intermediate

TsCl, Pyridine

1,1'-bi-2-naphthyl

di-p-toluenesulfonate
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Experimental Workflow for BINOL Tosylation
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i

[Column Chromatographa

Pure BINOL Ditosylate
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 To cite this document: BenchChem. [Experimental Protocol for the Tosylation of 1,1'-Bi-2-
naphthol (BINOL)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146118#experimental-procedure-for-tosylation-of-1-
1-bi-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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